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Compound of Interest

Compound Name: AS-183

Cat. No.: B1667630

A comprehensive search for placebo-controlled studies on a compound designated "AS-183"
did not yield any specific clinical trial data. "AS-183" does not appear to be a standard public
identifier for a pharmaceutical agent currently or previously under clinical investigation. It is
possible that this is an internal compound name not yet disclosed in public-facing literature or
trial registries.

Given the interest of researchers, scientists, and drug development professionals, this guide
will instead focus on two potential interpretations of the query based on available scientific
literature: the G-protein coupled receptor GPR183 as a therapeutic target, and a probiotic
strain, Enterococcus faecium CRL 183, which has been subject to a controlled study.

GPR183 (EBI2): A Potential Therapeutic Target

GPR183, also known as Epstein-Barr virus-induced G-protein coupled receptor 2 (EBI2), is a
receptor for oxysterols, primarily 7a,25-dihydroxycholesterol (7a,25-OHC). It plays a crucial role
in regulating the migration of immune cells, such as B cells and T cells, to secondary lymphoid
organs. Due to its involvement in immune responses, GPR183 is being investigated as a
potential therapeutic target for various autoimmune and inflammatory diseases.

Preclinical Drug Development Workflow for a GPR183
Modulator

Before any placebo-controlled studies can be initiated for a GPR183 modulator, a rigorous
preclinical development process must be undertaken. The following diagram illustrates a typical

© 2025 BenchChem. All rights reserved. 1/4 Tech Support


https://www.benchchem.com/product/b1667630?utm_src=pdf-interest
https://www.benchchem.com/product/b1667630?utm_src=pdf-body
https://www.benchchem.com/product/b1667630?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1667630?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Validation & Comparative

Check Availability & Pricing

workflow for such a program.
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Preclinical to Clinical Workflow for a GPR183 Modulator.

GPR183 Signaling Pathway

Modulators of GPR183 would aim to either activate (agonists) or inhibit (antagonists) its
downstream signaling pathways. A simplified representation of the GPR183 signaling cascade
is shown below.
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» To cite this document: BenchChem. [No Placebo-Controlled Studies Found for "AS-183"].
BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1667630#as-183-vs-placebo-controlled-studies]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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